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Toxicity Profile of Cyazofamid and CCIM

The table below summarizes the key comparative information found in the search results.

Characteristic Cyazofamid Metabolite CCIM

Acute Toxicity Lower acute toxicity [1] Higher acute toxicity [1]

Absorption Less easily absorbed [2] More easily absorbed [2]

Toxicity in
Rats

High renal toxicity in male rats from subchronic tests

[2]

More toxic to rats [2]

Primary
Concern

- Higher dietary risk due to

greater absorption and
toxicity [2]

Mode of Action Inhibits mitochondrial respiration by blocking electron
transfer at the Qi site of complex III (cytochrome bc₁
complex) [2] [3]

Information not available in
search results
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The search results provide insights into the metabolism of cyazofamid, which leads to the formation of

CCIM and other metabolites.

Formation of CCIM: Cyazofamid rapidly degrades in the environment and in plants into its main
metabolite, CCIM (4-chloro-5-p-tolylimidazole-2-carbonitrile) [1] [2] [4]. In a study on tomatoes, CCIM

residues reached a maximum level 3 days after the last application of cyazofamid before gradually
decreasing [1].

Further Microbial Metabolism: A study using the soil fungus Cunninghamella elegans identified
three metabolites of cyazofamid: CHCN, CCBA, and a new metabolite, CCHS [3]. The proposed

pathway suggests cyazofamid can be oxidized to CCHS or degraded to CHCN, which is then further
oxidized to CCBA [3]. This fungal metabolic system is considered a useful model for predicting Phase

I metabolites in mammals.

The following diagram illustrates this microbial metabolic pathway based on the identified compounds.
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Diagram of the microbial metabolism pathway of cyazofamid by *Cunninghamella elegans [3].*

Experimental Protocols for Residue Analysis

The search results detail robust methodologies for extracting and quantifying cyazofamid and CCIM in

various samples, which is fundamental for toxicity and dissipation studies.

Sample Extraction and Clean-up:
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Crops and Soil: The QuEChERS method is widely used. Samples are extracted with

acetonitrile and cleaned up using dispersive solid-phase extraction (d-SPE) [4].
Water Samples: Liquid-liquid extraction with dichloromethane is an effective method [4].

Instrumental Analysis - LC-MS/MS:
Technique: Analysis is performed using Liquid Chromatography coupled with Tandem Mass

Spectrometry (LC-MS/MS) with electrospray ionization in positive mode [1] [2] [4].
Separation: A common approach uses a C18 column with a mobile phase of water and

acetonitrile, both containing 0.1% formic acid, under gradient conditions [2] [3].
Detection: The instrument operates in Selected Reaction Monitoring (SRM) mode for high

sensitivity and selectivity [4].
Method Validation:

Linearity: The method demonstrates satisfactory linearity with correlation coefficients (R²)
ranging from 0.9981 to 0.9997 [2].

Recovery and Precision: Mean recoveries for cyazofamid and CCIM across various matrices
(e.g., grape, wine) typically range from 75% to 113%, with relative standard deviations (RSDs)

generally below 10% [2] [4].
Sensitivity: The Limit of Quantification (LOQ) can be as low as 5 µg/kg in food matrices and

0.02-0.05 ng/mL in water [2] [4].

The workflow for this analytical protocol is summarized in the diagram below.
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Generalized workflow for the analysis of cyazofamid and CCIM residues in crop and soil samples [2] [4].

Implications for Risk Assessment

The transformation of cyazofamid into the more toxic and absorbable CCIM has direct consequences for

dietary risk assessment.

Processing as a Mitigation Step: Food processing can significantly reduce residue levels. In tomato
paste making, washing and peeling led to loss rates of 92.3% for cyazofamid and 75.2% for CCIM

[1]. Similarly, the wine-making process reduced residues, with overall Processing Factors (PFs) as
low as 0.003 for cyazofamid and 0.039 for CCIM, indicating a reduction of over 96% and 93%,

respectively [2].
Focus on the Metabolite: Due to its higher toxicity, CCIM is a critical residue of concern.

Regulatory monitoring and risk assessment must account for both the parent compound and this
major metabolite to ensure consumer safety [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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